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Cat. No.: B10784879 Get Quote

For Immediate Implementation by Authorized Laboratory Personnel

This document provides essential procedural guidance for the proper and compliant disposal of

proheptazine, a Schedule I opioid analgesic. Adherence to these procedures is mandatory to

ensure the safety of laboratory personnel and the public, prevent diversion, and maintain strict

compliance with the U.S. Drug Enforcement Administration (DEA) regulations. Proheptazine is

classified as a Schedule I controlled substance, indicating a high potential for abuse and no

currently accepted medical use in the United States.[1] As such, its disposal is highly regulated

and must be handled with the utmost security and diligence.

Regulatory Framework and Core Principles
The disposal of Schedule I controlled substances is governed by the DEA under Title 21 Code

of Federal Regulations (CFR), Part 1317. The fundamental principle is that a DEA registrant is

responsible for the controlled substance from acquisition to final disposition. Researchers and

laboratories are not permitted to directly dispose of Schedule I substances (e.g., via flushing,

incineration in a standard laboratory furnace, or mixing with other chemical waste). The only

permissible method of disposal for expired, unwanted, or non-recyclable controlled substances

is through a DEA-registered "reverse distributor."[2][3][4]

A reverse distributor is an entity registered with the DEA to acquire controlled substances from

another registrant for the purpose of returning them to the manufacturer or, more commonly for

Schedule I substances, for arranging their secure and compliant destruction.[3][5][6]
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Pre-Disposal Handling and Storage
Prior to disposal, proheptazine must be securely stored in accordance with DEA regulations

for Schedule I substances. This entails storage in a substantially constructed, locked cabinet or

safe. Access must be strictly limited to authorized personnel.

While specific chemical stability data for proheptazine is not widely available, information on

the related compound, pethidine, suggests that it is stable at room temperature but should be

protected from light.[1][7] Synthetic opioids are generally stable in water and decompose at

high temperatures.[3][8] Therefore, it is prudent to store proheptazine in a tightly sealed, light-

resistant container at room temperature, away from heat sources.

Personal Protective Equipment (PPE) during handling should include:

Gloves: Nitrile gloves are recommended.

Eye Protection: Safety glasses with side shields or safety goggles.

Lab Coat: A standard laboratory coat should be worn.

Step-by-Step Disposal Procedure
The following is a step-by-step guide for the compliant disposal of proheptazine:

Step 1: Identification and Segregation

Identify all containers of proheptazine designated for disposal. This includes expired,

surplus, or non-specification material.

Segregate these materials from the active inventory of controlled substances.

Update your inventory records to reflect that these materials are awaiting disposal.

Step 2: Engage a DEA-Registered Reverse Distributor

Contact a DEA-registered reverse distributor that is authorized to handle Schedule I

substances. A list of registered reverse distributors may be available from your institution's

Environmental Health and Safety (EHS) department or through the DEA.
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Establish a service agreement with the reverse distributor. They will provide specific

instructions on their procedures for packaging, shipping, and documentation.[3][5]

Step 3: Documentation - DEA Form 222

Because proheptazine is a Schedule I substance, its transfer to a reverse distributor must

be documented on a DEA Form 222 (Official Order Form for Schedule I and II Controlled

Substances).[2][8]

The researcher or laboratory (the registrant) will initiate the DEA Form 222 to the reverse

distributor.

The form must be filled out completely and accurately, detailing the substance, quantity, and

other required information.

Step 4: Packaging and Transfer

Package the proheptazine for transfer according to the specific instructions provided by the

reverse distributor. This will typically involve placing the material in a secure, sealed

container.

Arrange for the transfer of the material to the reverse distributor. This may be via a secure

courier service arranged by the reverse distributor or by direct pickup.[4]

Step 5: Documentation - DEA Form 41

The reverse distributor is responsible for the ultimate destruction of the controlled substance.

After destruction, the reverse distributor will document this on a DEA Form 41 (Registrant

Record of Controlled Substances Destroyed).[1][7][9]

The reverse distributor should provide you with a copy of the completed DEA Form 41 or a

certificate of destruction. This document serves as proof that the substance has been

compliantly destroyed.

Step 6: Record Keeping
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Maintain all records related to the disposal of proheptazine for a minimum of two years. This

includes:

A copy of the completed DEA Form 222 used to transfer the substance to the reverse

distributor.

The copy of the DEA Form 41 or certificate of destruction provided by the reverse

distributor.

Your internal inventory records showing the final disposition of the proheptazine.[9]

Data Presentation: Key DEA Forms for Proheptazine
Disposal

Form Number Form Name
Purpose in
Proheptazine
Disposal

Who
Initiates/Completes

DEA Form 222

Official Order Form for

Schedule I & II

Controlled

Substances

To document the legal

transfer of

proheptazine from the

researcher/laboratory

to the reverse

distributor.[2][8]

Researcher/Laborator

y (Registrant)

DEA Form 41

Registrant Record of

Controlled

Substances

Destroyed

To document the

method, date, and

witnesses of the

destruction of

proheptazine.[1][7][9]

DEA-Registered

Reverse Distributor

Mandatory Visualization: Proheptazine Disposal
Workflow
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Proheptazine Disposal Workflow for DEA Registrants
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Engage DEA-Registered
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Receive Proheptazine
& DEA Form 222

Initiate & Complete
DEA Form 222 Package Proheptazine

for Transfer
Transfer to Reverse Distributor

Physical Transfer

Receive Certificate of Destruction
(Copy of DEA Form 41)

Provide Certificate of Destruction
to Registrant

Maintain All Records
(Forms 222 & 41, Inventory)

Securely Destroy
Proheptazine

Complete & File
DEA Form 41

Documentation Transfer

Click to download full resolution via product page

Caption: Compliant disposal workflow for proheptazine.

Disclaimer: This document provides a summary of the proper disposal procedures for

proheptazine based on current U.S. DEA regulations. It is not a substitute for a thorough

review of the applicable regulations and guidance from the DEA and your institution's EHS

department. Always consult with your institution's compliance officer and the selected reverse

distributor to ensure full compliance with all federal, state, and local regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact
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Phone: (601) 213-4426
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